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Compound of Interest

Compound Name: 3-Chloro-5-nitropyridin-4-amine

Cat. No.: B582036

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Chloro-5-nitropyridin-4-amine (CAS No.
89284-28-6) is not readily available. The following guidance is based on the chemical structure
and data from structurally similar compounds, such as other chlorinated and nitrated pyridines,
as well as general principles of hazardous waste management. It is imperative to consult with
your institution's Environmental Health and Safety (EHS) department for specific disposal
requirements in your location.

This document provides essential safety and logistical information for the proper disposal of 3-
Chloro-5-nitropyridin-4-amine, tailored for researchers, scientists, and drug development
professionals.

Immediate Safety and Handling Precautions

Before handling 3-Chloro-5-nitropyridin-4-amine for disposal, ensure all necessary safety
measures are in place. Based on analogous compounds, this substance should be treated as
hazardous.

Personal Protective Equipment (PPE):
» Eye Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Use compatible, chemical-resistant gloves (e.qg., nitrile rubber).
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» Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger
quantities or in case of spills, additional protective clothing may be necessary.

» Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for
organic vapors and particulates if handling outside a fume hood or if dust is generated.

Engineering Controls:

 All handling of 3-Chloro-5-nitropyridin-4-amine should be conducted in a well-ventilated
laboratory, preferably within a certified chemical fume hood.

o Ensure that an eyewash station and a safety shower are readily accessible.

Step-by-Step Disposal Protocol
The disposal of 3-Chloro-5-nitropyridin-4-amine must comply with local, regional, and
national hazardous waste regulations.[1][2][3]

o Waste Characterization:

o Based on its structure (a halogenated nitroaromatic amine), 3-Chloro-5-nitropyridin-4-
amine should be considered a hazardous waste.

o It may be classified as toxic and an environmental hazard. Do not dispose of it down the
drain or in regular trash.[2]

e Waste Segregation and Collection:

o Collect waste 3-Chloro-5-nitropyridin-4-amine and any contaminated materials (e.qg.,
weighing paper, gloves, pipette tips) in a designated, properly labeled hazardous waste
container.

o The container must be made of a material compatible with the chemical, be in good
condition, and have a secure, tight-fitting lid.

o Label the waste container clearly with "Hazardous Waste," the full chemical name "3-
Chloro-5-nitropyridin-4-amine,” and the associated hazards (e.g., "Toxic,"
"Environmental Hazard").
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o Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
secondary containment area away from incompatible materials such as strong oxidizing
agents, acids, acid anhydrides, and acid chlorides.

o Storage time limits for hazardous waste at the generator's site are regulated and depend
on the generator's status (e.g., Very Small, Small, or Large Quantity Generator).[3][4]

e Arrange for Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to arrange for the pickup and disposal of the waste.

o Provide the contractor with all available information about the waste, including its chemical
name and any known hazards.

e Documentation:

o Complete all required hazardous waste manifest forms provided by the disposal
contractor. The manifest system is designed to track hazardous waste from its generation
to its final disposal ("cradle to grave").[2][4]

o Retain a copy of the manifest for your records, as required by regulations (typically for at
least three years).[3]

o Spill and Emergency Procedures:

[¢]

In case of a spill, evacuate the area and prevent others from entering.

[¢]

If safe to do so, and with appropriate PPE, contain the spill using an inert absorbent
material (e.g., vermiculite, sand).

[¢]

Collect the absorbed material into a designated hazardous waste container.

[e]

Ventilate the area and decontaminate the spill site.

o

Report the spill to your EHS department.
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Summary of Key Data

Property

Value

Source

Chemical Name

3-Chloro-5-nitropyridin-4-

amine
CAS Number 89284-28-6 -
Molecular Formula CsH4CIN3O2 -
Molecular Weight 173.56 g/mol -

Physical State

Solid (Assumed)

Hazard Classifications

Assumed to be hazardous
(Toxic, Skin Irritant, Eye

Irritant, Environmental Hazard)

Inferred from structurally
similar compounds. Specific

hazard data is not available.

Disposal Method

Incineration at a licensed
hazardous waste facility is

recommended.

Based on general procedures
for halogenated and nitrated

organic compounds.[1]

Incompatible Materials

Strong oxidizing agents, Acids,
Acid anhydrides, Acid

chlorides

Inferred from Safety Data

Sheets of similar compounds.

Disposal Decision Workflow
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Start: Have 3-Chloro-5-nitropyridin-4-amine waste

Wear appropriate PPE
(Goggles, Gloves, Lab Coat)

l

Characterize waste as hazardous
(Toxic, Environmental Hazard)

l

Collect waste in a labeled,
sealed hazardous waste container

l

Store in a designated secondary
containment area

:

Contact Environmental Health & Safety (EHS)
or licensed waste contractor

l

Complete hazardous waste manifest

l

Waste transported by a
licensed contractor

l

Final disposal at a licensed facility
(e.g., incineration)

End: Disposal complete,
records retained

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of 3-Chloro-5-nitropyridin-4-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for 3-Chloro-5-nitropyridin-
4-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b582036#3-chloro-5-nitropyridin-4-amine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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